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Compound of Interest

Compound Name: 4-tert-Butylbenzonitrile

Cat. No.: B1266226 Get Quote

This guide provides an overview of the fundamental molecular properties of 4-tert-
Butylbenzonitrile, a compound of interest to researchers, scientists, and professionals in the

field of drug development.

Core Molecular Data
The essential molecular identifiers for 4-tert-Butylbenzonitrile are summarized in the table

below. This information is critical for a variety of experimental and analytical procedures.

Identifier Value

Molecular Formula C₁₁H₁₃N[1][2]

Molecular Weight 159.23 g/mol [1][2][3][4][5]

IUPAC Name 4-tert-butylbenzonitrile[1]

CAS Number 4210-32-6[1][2][3][4][5]

Experimental Protocols
While this document does not detail specific experimental protocols, the accurate molecular

weight and formula are foundational for numerous laboratory applications. These include, but

are not limited to:
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Solution Preparation: Accurate molar concentrations are calculated using the molecular

weight.

Stoichiometric Calculations: In chemical reactions, the molecular weight is essential for

determining the precise amounts of reactants and predicting the theoretical yields of

products.

Analytical Techniques: Techniques such as mass spectrometry rely on the precise molecular

weight for the identification and quantification of the compound. For instance, high-resolution

mass spectrometry would yield a mass corresponding to the molecular formula C₁₁H₁₃N.

Logical Relationship of Molecular Identifiers
The following diagram illustrates the logical flow from the common name of the compound to its

fundamental molecular properties.

4-tert-Butylbenzonitrile
Molecular Formula: C₁₁H₁₃N

Molecular Weight: 159.23 g/mol
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Caption: Logical flow from compound name to its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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